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Compound of Interest

Compound Name: Tridemorph

Cat. No.: B114830

For researchers and professionals in drug development and agricultural science, a precise
understanding of a fungicide's field performance relative to its competitors is paramount. This
guide provides a comparative analysis of Tridemorph, a systemic fungicide, based on side-by-
side field trial data. The focus is on its efficacy in controlling two economically significant fungal
diseases: Black Sigatoka in bananas and powdery mildew in various crops.

Black Sigatoka in Bananas: Comparative Efficacy
Trials

Black Sigatoka, caused by Mycosphaerella fijiensis, is a devastating leaf spot disease in
bananas, leading to significant yield losses. Field trials have evaluated Tridemorph's
performance against other systemic fungicides, notably a combination of Azoxystrobin and
Tebuconazole.

Experimental Protocols for Black Sigatoka Trials

A representative field trial was conducted to evaluate the efficacy of different fungicide
treatments. The experimental design was a randomized complete block with four replicates.
The treatments included different doses of an Azoxystrobin and Tebuconazole mixture and a
standard treatment with Tridemorph. Disease severity was assessed by evaluating the
percentage of diseased leaves (PDL), the youngest leaf with symptoms (YLS), and the
weighted average of infection (WAI). Fungicide efficacy was calculated based on the reduction
in disease severity compared to an untreated control.
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Experimental workflow for Black Sigatoka fungicide trials.

Quantitative Data Summary: Tridemorph vs.
Azoxystrobin + Tebuconazole

The following table summarizes the key performance indicators from a field trial comparing
Tridemorph with a mixture of Azoxystrobin and Tebuconazole for the control of Black Sigatoka.
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Percentage of

Application Rate . Fungicide Efficacy
Treatment Diseased Leaves

(ml/ha) (%)

(PDL)

Tridemorph 500 12.87 94.8
Azoxystrobin +

500 19.27 91.04
Tebuconazole
Azoxystrobin +

400 32.54

Tebuconazole

Data sourced from a comparative study on Black Sigatoka control in bananas.

The results indicate that Tridemorph, at an application rate of 500 ml/ha, demonstrated a
higher efficacy in controlling Black Sigatoka compared to the Azoxystrobin + Tebuconazole
mixture at the same rate, as evidenced by a lower percentage of diseased leaves and a higher
overall fungicide efficacy.

Further studies have also shown that fungicide mixtures including Tridemorph are effective in
managing Black Sigatoka. For instance, a mixture of fenpropimorph and pyrimethanil showed
the lowest disease severity, followed by mixtures containing epoxiconazole + tridemorph and

difenoconazole + tridemorph.[1]

Powdery Mildew Control: Comparative Efficacy in
Various Crops

Powdery mildew is a widespread fungal disease affecting a variety of crops, including cereals
and legumes. Tridemorph has been a longstanding solution for its control.

Experimental Protocols for Powdery Mildew Trials

Field experiments to evaluate fungicides for powdery mildew control typically involve
susceptible crop varieties sown in replicated plots. Treatments, including Tridemorph and
competitor products, are applied at specific growth stages or upon the first appearance of
disease symptoms. Disease severity is assessed at regular intervals, and yield parameters are
measured at harvest.
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General experimental workflow for powdery mildew fungicide trials.

Quantitative Data Summary: Tridemorph in Cereals and
Legumes

A field experiment on blackgram evaluated the efficacy of Tridemorph against other fungicides
for the control of powdery mildew. The results showed that all tested fungicides were effective
in controlling the disease.[2]
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Mean Powdery Mildew

Treatment Application Rate .
Incidence (%)

Taqgat 75 WP (Captan 70% +

Hexaconazole 5%) 720 g/ha 1.48
Karathane 48 EC

Tridemorph 75 EC 500 ml/ha

Untreated Control - 54.01

Data from a field evaluation of fungicides against powdery mildew in blackgram. Specific data
for Karathane and Tridemorph incidence were not provided in the abstract.[2]

While specific quantitative data for Tridemorph's standalone performance in this particular trial
is not detailed in the available text, it was found to be effective.[2] Another study on spring
barley demonstrated that a single spray of Tridemorph for powdery mildew control resulted in
a mean yield increase of 540 kg/ha (12.1%) compared to unsprayed crops.[3]

In a study on barley, a spray program involving a mixture of propiconazole and Tridemorph, or
an alternation of the two, provided better mildew control and higher grain yields compared to a
strategy using only the triazole fungicide propiconazole. The mixture was also noted for not
reducing the sensitivity of the mildew pathogen to the fungicide.

Mode of Action

The comparative efficacy of fungicides is intrinsically linked to their mode of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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competitor-products]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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